3-[4-[6-(2-Methylphenyl)pyridazin-3-yl]piperazin-1-yl]-1,2,5-thiadiazole

• IUPAC Name: 3-[4-[6-(2-methylphenyl)pyridazin-3-yl]piperazin-1-yl]-1,2,5-thiadiazole
• InChI: InChI=1S/C17H18N6S/c1-13-4-2-3-5-14(13)15-6-7-16(20-19-15)22-8-10-23(11-9-22)17-12-18-24-21-17/h2-7,12H,8-11H2,1H3
• InChI Key: NQBRXJOLDDNGTK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NN=C(C=C2)N3CCN(CC3)C4=NSN=C4
• Molecular Formula: C17H18N6S
• Molecular Weight: 338.4 g/mol

Description

The compound “3-[4-[6-(2-Methylphenyl)pyridazin-3-yl]piperazin-1-yl]-1,2,5-thiadiazole” is a complex organic molecule that contains several functional groups, including a pyridazine ring, a piperazine ring, and a thiadiazole ring. These types of compounds are often studied for their potential biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would have a complex three-dimensional structure due to the presence of multiple rings.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on its functional groups. For example, the piperazine ring is often involved in reactions with acids and bases, while the pyridazine ring can participate in electrophilic substitution reactions.

Mechanism of Action

The mechanism of action of this compound would depend on its potential biological activities. For example, some pyridazine derivatives are studied for their potential as acetylcholinesterase inhibitors, which could make them useful in the treatment of Alzheimer’s disease.